![molecular formula C12H10ClNOS B8598667 2-[(4-Chlorobenzene-1-sulfinyl)methyl]pyridine CAS No. 81851-01-6](/img/structure/B8598667.png)
2-[(4-Chlorobenzene-1-sulfinyl)methyl]pyridine
Cat. No. B8598667
M. Wt: 251.73 g/mol
InChI Key: PTRFGQDKBVZGHV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04394509
Procedure details
A suspension of 2-(((4-chlorophenyl)thio methyl) pyridine, hydrochloride (2.0 g) in methylene chloride (50 ml) at 0° C. was treated with a solution of m-chloroperoxybenzoic acid (1.7 g) in CH2Cl2 (25 ml). The mixture was allowed to warm to ambient temperature and was stirred for 5 hours. The solution was washed with saturated sodium carbonate solution and water, then dried (MgSO4). The residue was dissolved in acetone and converted into the hydrochloride with ethereal HCl. N.m.r. showed approximately 20% of starting material remaining so the material was suspended in methylene chloride (50 ml) and treated with further m-chloroperoxybenzoic acid (2×500 g). The solution was washed with saturated sodium carbonate solution and water, dried (MgSO4) evaporated and the residue was dissolved in acetone and the hydrochloride precipitated with ethereal HCl solution. Recrystallisation from acetone-ether gave the title compound as the hydrochloride (0.7 g) mp 170° C. decomp. (Found: C,49.2; H,3.8; N,4.5 C12H10ClNOS.HCl.1/4 H2O requires C,49.2; H,4.0; N,4.8%).
Quantity
2 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Cl.[Cl:2][C:3]1[CH:8]=[CH:7][C:6]([S:9][CH2:10][C:11]2[CH:16]=[CH:15][CH:14]=[CH:13][N:12]=2)=[CH:5][CH:4]=1.ClC1C=C(C=CC=1)C(OO)=[O:22]>C(Cl)Cl>[Cl:2][C:3]1[CH:4]=[CH:5][C:6]([S:9]([CH2:10][C:11]2[CH:16]=[CH:15][CH:14]=[CH:13][N:12]=2)=[O:22])=[CH:7][CH:8]=1 |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
|
2 g
|
|
Type
|
reactant
|
|
Smiles
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Cl.ClC1=CC=C(C=C1)SCC1=NC=CC=C1
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|
Name
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|
|
Quantity
|
50 mL
|
|
Type
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solvent
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|
Smiles
|
C(Cl)Cl
|
Step Two
|
Name
|
|
|
Quantity
|
1.7 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC=1C=C(C(=O)OO)C=CC1
|
|
Name
|
|
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Quantity
|
25 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)Cl
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
|
was stirred for 5 hours
|
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Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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|
Details
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The solution was washed with saturated sodium carbonate solution and water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried (MgSO4)
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DISSOLUTION
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Type
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DISSOLUTION
|
|
Details
|
The residue was dissolved in acetone
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ADDITION
|
Type
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ADDITION
|
|
Details
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treated with further m-chloroperoxybenzoic acid (2×500 g)
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WASH
|
Type
|
WASH
|
|
Details
|
The solution was washed with saturated sodium carbonate solution and water
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried (MgSO4)
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated
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DISSOLUTION
|
Type
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DISSOLUTION
|
|
Details
|
the residue was dissolved in acetone
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the hydrochloride precipitated with ethereal HCl solution
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
Recrystallisation from acetone-ether
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Outcomes
Product
Details
Reaction Time |
5 h |
|
Name
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|
|
Type
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product
|
|
Smiles
|
ClC1=CC=C(C=C1)S(=O)CC1=NC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.7 g | |
| YIELD: PERCENTYIELD | 4.8% | |
| YIELD: CALCULATEDPERCENTYIELD | 37.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
